N-[3-chloro-4-(1-piperidinyl)phenyl]-4-propoxybenzamide
Overview
Description
N-[3-chloro-4-(1-piperidinyl)phenyl]-4-propoxybenzamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is known to have a range of biochemical and physiological effects, and its mechanism of action has been studied in detail. In
Mechanism of Action
The mechanism of action of N-[3-chloro-4-(1-piperidinyl)phenyl]-4-propoxybenzamide involves its interaction with the dopamine D3 receptor. This compound acts as a partial agonist of the receptor, which means that it can activate the receptor to a certain extent but not fully. This partial activation of the receptor can modulate its activity and downstream signaling pathways, which may have therapeutic implications for neurological disorders.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. Studies have shown that this compound can modulate the release of dopamine in the brain, which can affect mood, motivation, and reward processing. Additionally, this compound has been shown to modulate the activity of several neurotransmitter systems, including serotonin, norepinephrine, and acetylcholine.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[3-chloro-4-(1-piperidinyl)phenyl]-4-propoxybenzamide in lab experiments is its specificity for the dopamine D3 receptor. This compound has a high affinity for the receptor and does not interact with other receptors in the brain. However, one of the limitations of using this compound is its partial agonist activity, which may make it difficult to fully activate the receptor in certain experiments.
Future Directions
There are several future directions for the use of N-[3-chloro-4-(1-piperidinyl)phenyl]-4-propoxybenzamide in scientific research. One potential direction is the development of new compounds that can fully activate the dopamine D3 receptor. Additionally, this compound may have therapeutic implications for other neurological disorders beyond Parkinson's disease and schizophrenia. Future studies may explore the use of this compound in these disorders and its potential mechanisms of action.
Scientific Research Applications
N-[3-chloro-4-(1-piperidinyl)phenyl]-4-propoxybenzamide has been used in several scientific research studies, particularly in the field of neuroscience. This compound is known to interact with the dopamine D3 receptor, which is implicated in several neurological disorders such as Parkinson's disease and schizophrenia. Studies have shown that this compound can modulate the activity of the dopamine D3 receptor, which may have therapeutic implications for these disorders.
properties
IUPAC Name |
N-(3-chloro-4-piperidin-1-ylphenyl)-4-propoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25ClN2O2/c1-2-14-26-18-9-6-16(7-10-18)21(25)23-17-8-11-20(19(22)15-17)24-12-4-3-5-13-24/h6-11,15H,2-5,12-14H2,1H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRZVZOHLLWULEH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)N3CCCCC3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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